2-chloro-N-[4-(difluoromethoxy)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-chloro-N-[4-(difluoromethoxy)phenyl]acetamide” is a chemical compound with the molecular formula C9H8ClF2NO2 . It has an average mass of 235.615 Da and a monoisotopic mass of 235.021164 Da .
Molecular Structure Analysis
The molecular structure of “2-chloro-N-[4-(difluoromethoxy)phenyl]acetamide” includes a phenyl ring attached to an acetamide group via a nitrogen atom . The phenyl ring carries a difluoromethoxy group at the 4-position . The presence of N-H…O hydrogen bonds between the molecules has been noted in the crystal structure analysis of similar compounds .Physical And Chemical Properties Analysis
The compound has a density of 1.4±0.1 g/cm3, a boiling point of 371.4±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . Its molar refractivity is 52.3±0.3 cm3, and it has 3 H bond acceptors and 1 H bond donor . The compound has a polar surface area of 38 Å2 and a molar volume of 169.2±3.0 cm3 .Scientific Research Applications
Chemical Synthesis and Characterization
The synthesis of related chloroacetamide and acetamide compounds has been extensively studied, indicating a broader interest in chloroacetamide derivatives for various applications. For instance, N-phenyl-2,2-di(4-chlorophenoxy)acetamide was synthesized using a reaction that highlights the importance of optimizing reaction conditions to achieve high yields. This process involves the reaction of 4-chlorophenol on N-phenyl dichloroacetamide, which is prepared from dichloroacetyl chloride and aniline, using tetrahydrofuran (THF) as the solvent in the presence of anhydrous potassium carbonate (Tao Jian-wei, 2009).
Metabolic Studies
Research on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes demonstrates the potential toxicological impact of chloroacetamide derivatives, including acetochlor and its metabolites. This study provides insights into the metabolic pathways and the role of cytochrome P450 isoforms in the metabolism of these compounds, which could be relevant for understanding the environmental and health implications of related compounds (S. Coleman et al., 2000).
Structural Analysis
Structural analysis of acetamide derivatives, including those with difluoromethyl groups, offers insights into their molecular configurations and intermolecular interactions. For example, the structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides were determined, showing 'V' shaped molecules with significant intermolecular interactions, which could inform the design and synthesis of novel compounds for specific applications (N. Boechat et al., 2011).
properties
IUPAC Name |
2-chloro-N-[4-(difluoromethoxy)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClF2NO2/c10-5-8(14)13-6-1-3-7(4-2-6)15-9(11)12/h1-4,9H,5H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGCAKXOYJFUOFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CCl)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClF2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.